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Compound of Interest

Compound Name: N-[4-(octyloxy)phenyl]acetamide

CAS No.: 55792-63-7

Cat. No.: B1295114

Get Quote

Executive Summary
N-[4-(octyloxy)phenyl]acetamide (also known as 4'-Octyloxyacetanilide) is a critical

intermediate in the synthesis of liquid crystals and a structural analog to the acetanilide class of

analgesics (e.g., Phenacetin). While chemically robust under ambient conditions, its dual-

functional nature—possessing both a hydrolytically labile amide bond and an oxidatively

sensitive octyloxy ether tail—requires a nuanced storage strategy.

This guide moves beyond generic safety data sheets (SDS) to provide a mechanistic

understanding of the compound's stability. It details the causality between environmental

stressors (moisture, oxygen, UV light) and molecular degradation, offering a self-validating

protocol for storage, handling, and quality control.

Chemical Profile & Structural Vulnerabilities[1]
To define storage conditions, we must first dissect the molecule's structural vulnerabilities.
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Feature Chemical Moiety Vulnerability Trigger

Core Scaffold Acetanilide Ring Photolytic instability UV Light (<300 nm)

Head Group
Acetamide (-NH-CO-

CH3)
Hydrolysis

Moisture, Extreme pH,

Heat

Tail Group
Octyloxy Ether (-O-

C8H17)

Auto-oxidation

(Peroxide formation)

Oxygen, Free

Radicals, Light

Physicochemical Properties (Predicted & Observed)
Molecular Formula: C₁₆H₂₅NO₂

Molecular Weight: 263.38 g/mol

Solubility: Low in water (hydrophobic tail); soluble in ethanol, DMSO, and chlorinated

solvents.

LogP: ~4.5 (High lipophilicity due to the C8 chain).

Melting Point: Typically 90–100°C (Dependent on polymorph and purity; analogs like 4-

butoxyacetanilide melt ~100°C).

Stability Profiling: Mechanisms of Degradation
Understanding how the molecule fails is the key to preventing failure.

Hydrolytic Degradation (The Amide Risk)
The primary degradation pathway is the hydrolysis of the amide bond. While the phenyl ring

stabilizes the amide nitrogen via resonance, reducing its basicity and nucleophilicity, the

carbonyl carbon remains susceptible to nucleophilic attack by water.

Mechanism: Acid- or base-catalyzed addition-elimination.

Products: 4-(Octyloxy)aniline (toxic, potentially mutagenic) and Acetic Acid.

Indicator: A "vinegar-like" odor indicates significant hydrolysis (release of acetic acid).
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Oxidative Degradation (The Ether Risk)
The octyloxy tail introduces a risk absent in simpler acetanilides. The methylene group adjacent

to the ether oxygen (

-carbon) is activated.

Mechanism: Radical abstraction of a hydrogen atom at the

-position, followed by reaction with

to form a hydroperoxide. This can lead to chain cleavage or complex mixtures.

Risk Factor: Long-term storage in air, especially if the solid is finely divided (high surface

area).

Photostability
Aniline derivatives are notorious for "pinking" or browning upon UV exposure. This is due to the

formation of quinone-imine species and azo-coupling products.

Visualization: Degradation Pathways[2][3]
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Figure 1: Primary degradation pathways. Hydrolysis yields toxic aniline derivatives, while

oxidation attacks the ether tail.

Storage & Handling Protocols
Based on the stability profile, the following protocols are mandatory for maintaining >99%

purity.

Storage Tiers
Parameter

Short-Term (< 1
Month)

Long-Term (> 1
Month)

Rationale

Temperature Ambient (20–25°C) Refrigerated (2–8°C)

Slows hydrolysis

kinetics (Arrhenius

equation).

Atmosphere Tightly sealed cap
Argon/Nitrogen

Overlay

Prevents oxidative

attack on the ether

tail.

Container Amber Glass
Amber Glass +

Parafilm

Blocks UV light

(<400nm) to prevent

discoloration.

Desiccant Optional Required (Silica Gel)

Mitigates moisture-

driven amide

hydrolysis.

Handling Precautions (E-E-A-T)
Hygroscopicity: While the octyl chain adds hydrophobicity, the amide bond can still hydrogen

bond with atmospheric water. Always equilibrate refrigerated containers to room temperature

before opening to prevent condensation on the solid.

Static Charge: The long alkyl chain can make the powder static-prone. Use anti-static

weighing boats and spatulas.

Visualization: Storage Decision Logic
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New Sample Received

Intended Usage?

Immediate (< 1 Week) Project Duration (1-4 Weeks) Archive (> 1 Month)

Store: Ambient, Dark
Standard Vial

Store: Desiccator, Dark
Ambient Temp

Store: 4°C, Argon Flush
Amber Vial + Desiccant

Click to download full resolution via product page

Figure 2: Decision tree for selecting appropriate storage conditions based on usage timeline.

Quality Control & Analytical Monitoring
Trustworthiness in research data relies on the integrity of the starting material. The following

QC workflow should be triggered if the compound has been stored for >6 months or if storage

conditions were compromised.

Visual Inspection
Pass: White to off-white crystalline powder.

Fail: Pink/Brown tint (Oxidation/Photolysis) or clumping (Moisture absorption).

HPLC Method for Purity Assessment
This generic gradient method is designed to separate the polar hydrolysis product (aniline)

from the lipophilic parent.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
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Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (Aromatic ring) and 210 nm (Amide bond).

Expected Elution:

4-(Octyloxy)aniline (Early eluting, more polar).

N-[4-(octyloxy)phenyl]acetamide (Late eluting, hydrophobic).

Experimental Protocol: Forced Degradation Study
To validate the stability of your specific batch or formulation, perform this stress test. This

establishes a "degradation fingerprint" for your analytical method.

Objective: Confirm the retention time of degradation products.

Step-by-Step Methodology:

Preparation: Prepare a 1 mg/mL solution of the compound in Acetonitrile/Water (50:50).

Acid Stress: Add 0.1 M HCl (10% v/v). Heat at 60°C for 2 hours.

Expectation: Appearance of the aniline peak (hydrolysis).

Base Stress: Add 0.1 M NaOH (10% v/v). Heat at 60°C for 2 hours.

Expectation: Rapid hydrolysis; potential secondary degradation of the aniline.

Oxidative Stress: Add 30% H₂O₂ (5% v/v). Incubate at Room Temp for 4 hours.

Expectation: Formation of N-oxides or ring oxidation products.

Analysis: Neutralize samples and inject into HPLC (Method 5.2). Compare chromatograms

against the fresh control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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